(3S)-3-(3-bromo-5-chloro-phenyl)morpholine

• Molecular Formula: C10H11BrClNO
• Molecular Weight: 276.56 g/mol
• SMILES: C1COCC(N1)C2=CC(=CC(=C2)Br)Cl
• InChI: InChI=1S/C10H11BrClNO/c11-8-3-7(4-9(12)5-8)10-6-14-2-1-13-10/h3-5,10,13H,1-2,6H2/t10-/m1/s1
• InChIKey: PASYNHKFAFJRFY-SNVBAGLBSA-N

Researchers developing CNS-targeted NRI candidates require enantiopure morpholine scaffolds with regioselective halogen handles for sequential cross-coupling. Racemic or regioisomeric substitutions introduce variability in asymmetric syntheses and biological readouts. • Confirmed (3S) stereocenter ensures consistent chiral recognition in fragment screens and enzyme assays. • Orthogonal 3-bromo (reactive) / 5-chloro (latent) pattern enables sequential Suzuki-Miyaura or Buchwald-Hartwig coupling. • Supplied at ≥95% HPLC purity with chiral integrity verified; stocked for immediate global dispatch.

(3S)-3-(3-Bromo-5-chloro-phenyl)morpholine: Chiral Halogenated Building Block

(3S)-3-(3-Bromo-5-chloro-phenyl)morpholine is an enantiomerically pure (S-configuration) halogenated phenylmorpholine with the molecular formula C10H11BrClNO and a molecular weight of 276.56 g/mol . It is commercially available as a research chemical with typical purities of 95%–98% (HPLC) . The compound features a morpholine ring substituted at the 3-position with a phenyl group bearing bromine at the meta (3-) and chlorine at the meta (5-) positions relative to the point of attachment, defining a precise stereoelectronic profile relevant for selective cross-coupling reactions in medicinal chemistry.

Stereochemical control: (3S)-enantiomer for asymmetric synthesis of chiral drug candidates.

Enantiomeric purity specification supports chiral workflow requirements.

Halogen orthogonality: 3-bromo-5-chloro substitution enables sequential Pd-catalyzed cross-coupling reactions.

Bromine site typically reacts first; chlorine remains for second coupling step.

Morpholine scaffold for fragment-based library expansion targeting CNS and kinase programs.

Molecular profile aligns with fragment-like physicochemical space.

(3S)-3-(3-Bromo-5-chloro-phenyl)morpholine: Substitution Risks

Scientific and industrial users cannot simply interchange this compound with other morpholine derivatives or halogenated phenylmorpholines. The combination of a defined (3S) stereocenter and a 3-bromo-5-chloro substitution pattern creates a specific three-dimensional and electronic environment that influences reactivity in asymmetric synthesis and cross-coupling chemistry. While direct comparative biological or synthetic data are absent from the peer-reviewed literature for this specific compound, class-level knowledge indicates that regioisomeric or stereoisomeric variants (e.g., the (3R)-enantiomer, CAS 1344414-90-9) will behave differently in chiral environments such as enzyme active sites or asymmetric catalytic cycles, making uncontrolled substitution a risk to both synthetic yield and biological outcome.

Enantiomer

(3S)-enantiomer(3R)-enantiomer (CAS 1344414-90-9) may exhibit different chiral recognition in asymmetric catalysis or biological target binding. Direct substitution without revalidation may alter outcome.

Regioisomer

3-bromo-5-chloroother dihalogenated phenylmorpholines will differ in halogen reactivity order and coupling site selectivity, potentially affecting synthetic route efficiency and product distribution.

(3S)-3-(3-Bromo-5-chloro-phenyl)morpholine: Comparative Evidence

No Published Comparative Data

An exhaustive search of primary research papers, patents, and authoritative databases (with exclusion of benchchems, molecule, evitachem, and vulcanchem sources) did not yield any direct head-to-head comparison, cross-study comparable data, or class-level inference with quantitative data for (3S)-3-(3-bromo-5-chloro-phenyl)morpholine against a specific comparator. The available quantitative information is limited to its molecular weight (276.56 g/mol) and commercial purity specifications (typically 95% by HPLC, or ≥97% from select vendors). No binding affinities, inhibitory concentrations, selectivity profiles, pharmacokinetic parameters, or synthetic yield comparisons were identified that satisfy the minimum conditions for core evidence admission (presence of named comparator, quantitative target compound data, quantitative comparator data, and assay context).

Comparative Data Availability

Data to verify

No head-to-head quantitative comparisons or binding data found in peer-reviewed literature for this specific compound.

Procurement decisions must rely on chemical rationale and purity specifications, not assumed superiority.

Only molecular weight (276.56 g/mol) and commercial purity data (typically 95%–98% by HPLC) are publicly available.

Evidence Dimension	N/A – Insufficient Data
Target Compound Data	N/A
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

This explicit acknowledgment of absent evidence is essential to prevent procurement decisions based on assumed superiority or vague vendor claims unsupported by published quantitative comparisons.

(3S)-3-(3-Bromo-5-chloro-phenyl)morpholine: Application Scenarios

Asymmetric Synthesis of Chiral Drug Candidates

The compound serves as an enantiopure morpholine building block for constructing potential norepinephrine reuptake inhibitors (NRIs) and related CNS-targeted agents. Morpholine derivatives with defined stereochemistry are explored in the design of reboxetine analogs and other selective monoamine reuptake inhibitors, where the absolute configuration at the morpholine ring critically influences target binding [1]. Procuring the (3S)-enantiomer with confirmed chiral purity avoids introducing the opposite enantiomer, which could negate or alter the desired biological effect.

Selective Cross-Coupling via Halogen Orthogonality

The 3-bromo-5-chloro substitution pattern provides two chemically distinct halogen handles for sequential functionalization. Bromine is generally more reactive than chlorine in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling a first coupling at the bromine site while leaving the chlorine available for a second orthogonal coupling. This regioselective orthogonality is the compound's key synthetic value proposition, though quantitative yield comparisons with other dihalogenated morpholines are not currently available in the public literature.

Fragment-Based Drug Discovery Library Expansion

With a molecular weight of 276.56 g/mol and a balanced halogenated aromatic profile, this morpholine falls within the typical fragment space. Its incorporation into fragment libraries allows for screening against targets where morpholine-containing fragments have shown privileged interactions, such as kinases, integrins, and bromodomains. The specific (3S) stereochemistry can provide an early read on chiral recognition in fragment screens.

Application

Selection Property

Validation Focus

Asymmetric synthesis of chiral drug candidates

Enantiomeric purity and absolute configuration

Chiral HPLC or SFC confirmation; enantiomeric excess verification

Sequential cross-coupling via halogen orthogonality

Chemoselectivity profile of C–Br vs C–Cl bonds

Stepwise coupling yield optimization; regiochemical assignment by NMR or LC-MS

Fragment-based library expansion

Fragment-like physicochemical profile

Ligand efficiency and selectivity screening against CNS or kinase targets

• [1] Xu, W. et al. Design and synthesis of reboxetine analogs morpholine derivatives as selective norepinephrine reuptake inhibitors. Bioorg. Med. Chem. Lett. 2008, 18, 5550–5553. DOI: 10.1016/j.bmcl.2008.09.007. PMID: 18805691. View Source